Cas no 85-68-7 (Benzyl butyl phthalate)

Benzyl butyl phthalate is a versatile plasticizer used to enhance flexibility and processability in various polymer systems. It offers improved resistance to heat and abrasion, while maintaining excellent compatibility with multiple resin types. Its chemical stability and low volatility contribute to enhanced product durability and shelf life.
Benzyl butyl phthalate structure
Benzyl butyl phthalate structure
Product Name:Benzyl butyl phthalate
CAS No:85-68-7
MF:C19H20O4
MW:312.359705924988
MDL:MFCD00009440
CID:34356
PubChem ID:24858674
Update Time:2026-01-30

Benzyl butyl phthalate Chemical and Physical Properties

Names and Identifiers

    • Benzyl butyl phthalate
    • 1,2-benzenedicarboxylic acid butyl phenylmethyl ester
    • BBP
    • BENZYL N-BUTYL PHTHALATE
    • BUTYL BENZYL PHTHALATE
    • Butyl phenylmethyl 1,2-benzenedicarboxylate
    • N-BUTYL BENZYL PHTHALATE
    • PHTHALIC ACID, BENZYLBUTYL ESTER
    • PHTHALIC ACID BENZYL N-BUTYL ESTER
    • SANTICIZER(R) 160
    • 1-Benzyl 2-butyl phthalate
    • Benzyl-butylester kyseliny ftalove
    • NCI-C54375
    • Palatinol BB
    • phthalicacidbenzylesterbutylester
    • Santicizer 160
    • Sicol
    • Sicol 160
    • Unimoll BB
    • 2-O-benzyl 1-O-butyl benzene-1,2-dicarboxylate
    • Benzyl butyl phthalate solution
    • Benzyl Butyl Phthalate-13C6,d4
    • Butyl Benzyl Phthalate Acid Ester in Methanol Certified Reference Material
    • Butylbenzylphthalate Solution
    • Method 506 - Phthalate Esters
    • Phthalate Esters Mix
    • Phthalates Mix
    • Santicizer? 160
    • Base
    • Group 19 - Extractables, Base Neutral
    • Neutral Mix 3
    • Butyl benzyl phthlate
    • Phthalic Acid Benzyl Butyl Ester
    • Butylbenzyl phthalate
    • 1,2-Benzenedicarboxylic acid, butyl phenylmethyl ester
    • Butylbenzylphthalate
    • Phthalic acid, benzyl butyl ester
    • Benzyl butylphthalate
    • Caswell No. 125G
    • Benzyl-butylester kyseliny ftalo
    • 1,2-Benzenedicarboxylic acid, butyl phenylmethyl ester (9CI)
    • Phthalic acid, benzyl butyl ester (6CI, 8CI)
    • Diacizer D 160
    • Ketjenflex 160
    • n-Butyl benzyl phthalate diester
    • NSC 71001
    • S 160
    • Sant 160
    • Santiciser 160
    • Santicizer C 160
    • Santicizer S 106
    • Santicizer S 160
    • Spatozoate
    • MLS002177799
    • SMR001261796
    • phthalic acid benzyl ester butyl ester
    • SCHEMBL49678
    • CCG-39615
    • HMS3039O09
    • KBio1_001662
    • Tox21_202991
    • PHTHALIC ACID, BENZYL BUTYL ETHER
    • Q-101286
    • UNII-YPC4PJX59M
    • KBio2_005102
    • NCGC00090780-02
    • Benzyl butyl phthalate Solution in Hexane, 1000mug/mL
    • 1,2-Benzenedicarboxylic acid, 1-butyl 2-(phenylmethyl) ester
    • Butyl phenylmethyl 1,2-benzenedicarboxylic acid
    • CS-W012054
    • YPC4PJX59M
    • Butyl phenylmethyl 1,2-benzenecarboxylate
    • P0288
    • BRN 2062204
    • s5822
    • NSC71001
    • AKOS015839717
    • AI3-14777
    • Spectrum_001977
    • Spectrum2_001805
    • MFCD00009440
    • NS00009734
    • HSDB 2107
    • BUTYL BENZYL PHTHALATE [INCI]
    • KBioSS_002543
    • O2-benzyl O1-butyl benzene-1,2-dicarboxylate
    • Benzyl Butyl Benzene-1,2-Dicarboxylate
    • 27G
    • BUTYL BENZYL PHTHALATE (IARC)
    • Q414809
    • EC 201-622-7
    • Benzyl butyl phthalate, 98%
    • DTXCID70205
    • DTXSID3020205
    • SPBio_001789
    • Benzyl nbutyl phthalate
    • Spectrum3_000871
    • WLN: QVR BVO1R
    • Phthalic acid, benzylbutyl ester 1000 microg/mL in Cyclohexane
    • 85-68-7
    • 1ST1111
    • KBio2_007670
    • benzyl-n-butyl phthalate
    • 1, butyl phenylmethyl ester
    • DA-71400
    • NCGC00090780-03
    • CAS-85-68-7
    • BRD-K34359596-001-02-1
    • BUTYL BENZYL PHTHALATE [HSDB]
    • Benzyl butyl phthalate, certified reference material, TraceCERT(R)
    • BIDD:ER0643
    • 4mg6
    • Spectrum4_000711
    • 1ST1111-1000
    • EINECS 201-622-7
    • Benzyl-butylester kyseliny ftalove [Czech]
    • BSPBio_002541
    • NCGC00260536-01
    • KBio3_002041
    • Butyl phenylmethyl 1,2benzenedicarboxylate
    • Benzyl butyl phthalate, analytical standard
    • 4-09-00-03218 (Beilstein Handbook Reference)
    • 1-benzyl 2-butyl benzene-1,2-dicarboxylate
    • KBioGR_001261
    • Benyl n-butyl phthalate
    • NCGC00090780-01
    • BUTYL BENZYL PHTHALATE [IARC]
    • nButyl benzyl phthalate
    • 1-Benzyl 2-butyl phthalate #
    • NCGC00090780-04
    • NCGC00090780-05
    • DivK1c_006718
    • CHEMBL1450327
    • CCRIS 104
    • benzylbutylphthalate
    • Benzylbutylester kyseliny ftalove
    • HY-W011338
    • SpecPlus_000622
    • Tox21_400057
    • KBio2_002534
    • benzyl-butyl-phthalate
    • NSC-71001
    • CHEBI:34595
    • 1,2Benzenedicarboxylic acid, butyl phenylmethyl ester
    • Spectrum5_002070
    • MDL: MFCD00009440
    • Inchi: 1S/C19H20O4/c1-2-3-13-22-18(20)16-11-7-8-12-17(16)19(21)23-14-15-9-5-4-6-10-15/h4-12H,2-3,13-14H2,1H3
    • InChI Key: IRIAEXORFWYRCZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C(OCCCC)=O)=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 312.13600
  • Monoisotopic Mass: 312.136159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.9
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: Transparent oily liquid, flammable, with weak odor.
  • Density: 1.1 g/mL at 25 °C(lit.)
  • Melting Point: <-35 ºC
  • Boiling Point: 250°C/22.5mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.54(lit.)
  • Water Partition Coefficient: 0.000269 g/100 mL
  • PSA: 52.60000
  • LogP: 4.00050
  • Sensitiveness: Sensitive to light
  • Vapor Pressure: 0.16 mmHg ( 150 °C)
  • Freezing Point: -35℃
  • Solubility: Insoluble in water, soluble in organic solvents and hydrocarbons.

Benzyl butyl phthalate Security Information

  • Symbol: GHS08 GHS09
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H360Df,H410
  • Warning Statement: P201,P273,P308+P313,P501
  • Hazardous Material transportation number:UN 3082 9/PG 3
  • WGK Germany:2
  • Hazard Category Code: 61-50/53-62
  • Safety Instruction: S53-S45-S60-S61
  • RTECS:TH9990000
  • Hazardous Material Identification: T N
  • HazardClass:9
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:room temp
  • Safety Term:9
  • Packing Group:III
  • Risk Phrases:R50/53; R61; R62

Benzyl butyl phthalate Customs Data

  • HS CODE:29173400
  • Customs Data:

    China Customs Code:

    2917349000

    Overview:

    2917349000 Other phthalates.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917349000 other esters of orthophthalic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Benzyl butyl phthalate Pricemore >>

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Benzyl butyl phthalate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  3 h, reflux
Reference
Revised structure for spatozoate, a metabolite of Spatoglossum variabile
Cheng, Kur-Ta; et al, Indian Journal of Chemistry, 2003, (5), 1190-1192

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Catalysts: Triethylamine
Reference
Process and triethylamine catalyst for the production of benzyl butyl phthalate by the esterification of benzyl chloride with butyl monosodium phthalate in the presence of sodium bicarbonate
, Russian Federation, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  15 min, reflux
2.1 Reagents: Potassium carbonate Solvents: Acetone ;  3 h, reflux
Reference
Revised structure for spatozoate, a metabolite of Spatoglossum variabile
Cheng, Kur-Ta; et al, Indian Journal of Chemistry, 2003, (5), 1190-1192

Benzyl butyl phthalate Raw materials

Benzyl butyl phthalate Preparation Products

Benzyl butyl phthalate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:85-68-7)Benzyl butyl phthalate
Order Number:LE18419;LE12504376;LE5226
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:19
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:85-68-7)Benzyl butyl phthalate
Order Number:sfd6278
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

Benzyl butyl phthalate Spectrogram

1H NMR JEOL CDCl3
1H NMR
13C NMR Varian CDCl3
13C NMR

Additional information on Benzyl butyl phthalate

Introduction to Benzyl butyl phthalate (CAS No. 85-68-7)

Benzyl butyl phthalate, chemically known as Benzyl butyl phthalate (CAS No. 85-68-7), is a widely utilized compound in the chemical and pharmaceutical industries. This ester of phthalic acid, characterized by its molecular formula C₁₆H₂₂O₄, has garnered significant attention due to its versatile applications and unique chemical properties. The compound's molecular structure, featuring a benzyl group and a butyl chain, contributes to its solubility in various organic solvents, making it a valuable additive in numerous formulations.

The CAS No. 85-68-7 designation provides a unique identifier for this chemical, ensuring precise classification and reference in scientific literature and industrial applications. Benzyl butyl phthalate is primarily recognized for its role as a plasticizer, enhancing the flexibility and durability of polymers and resins. Its use spans across multiple sectors, including manufacturing, automotive, and construction industries, where it serves to improve material performance under varying environmental conditions.

Recent advancements in the field of materials science have highlighted the potential of benzyl butyl phthalate as an additive in advanced polymer composites. Studies have demonstrated its efficacy in enhancing the mechanical strength and thermal stability of polyvinyl chloride (PVC) and other synthetic polymers. This has opened new avenues for its application in high-performance materials used in aerospace and automotive industries.

In the pharmaceutical domain, benzyl butyl phthalate has been explored for its potential as a solvent and excipient in drug formulations. Its ability to dissolve various active pharmaceutical ingredients (APIs) while maintaining stability has made it a candidate for use in controlled-release drug delivery systems. Research is ongoing to evaluate its compatibility with different therapeutic agents and its impact on drug efficacy and patient safety.

The environmental impact of benzyl butyl phthalate has also been a subject of extensive research. While it is not classified as a hazardous substance, concerns regarding its persistence in the environment have led to investigations into biodegradability and potential ecological effects. Recent studies have focused on developing eco-friendly alternatives or modifications to reduce environmental footprint without compromising its functional properties.

One notable area of research involves the synthesis of benzyl butyl phthalate derivatives that exhibit improved biodegradability while retaining their plasticizing properties. These derivatives are being tested for their performance in biodegradable polymers, offering a sustainable solution for industries seeking environmentally responsible alternatives.

The role of benzyl butyl phthalate in nanotechnology has also emerged as a promising field of study. Its compatibility with nanomaterials has led to experiments involving the incorporation of nanoparticles into polymer matrices enhanced by this compound. Such nanocomposites exhibit superior mechanical and thermal properties, making them suitable for applications requiring high-performance materials.

Furthermore, benzyl butyl phthalate has found applications in the cosmetics industry, where it is used as an emollient and skin conditioning agent in various personal care products. Its ability to soften and smooth the skin makes it a preferred choice for formulating moisturizers and creams that provide long-lasting hydration.

As regulatory standards evolve, manufacturers are increasingly focusing on producing benzyl butyl phthalate that meets stringent safety and quality criteria. Advances in synthetic chemistry have enabled the production of high-purity grades of this compound, ensuring consistent performance across different applications.

The future prospects of benzyl butyl phthalate are promising, with ongoing research aimed at expanding its utility across diverse fields. Innovations in polymer science, pharmaceuticals, and nanotechnology continue to uncover new possibilities for this versatile compound.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:85-68-7)Benzyl butyl phthalate
LE18419;LE12504376;LE5226
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:85-68-7)Benzyl butyl phthalate
sfd6278
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email